Cas no 98331-20-5 (2-Thiophenecarboxylic acid, 5-[(diethylamino)carbonyl]-)

• Product Name: 2-Thiophenecarboxylic acid, 5-[(diethylamino)carbonyl]-
• CAS No: 98331-20-5
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 1993183
• PubChem ID: 43414408
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid, 5-[(diethylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-[(diethylamino)carbonyl]-
• 5-(diethylcarbamoyl)thiophene-2-carboxylic acid
• Z271170214
• 98331-20-5
• DTXSID00656006
• DTXCID30606756
• AKOS009141787

• Inchi： 1S/C10H13NO3S/c1-3-11(4-2)9(12)7-5-6-8(15-7)10(13)14/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： IKHGIFPRICVOIF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C(N(CC)CC)=O

Computed Properties

• Exact Mass: 227.062
• Monoisotopic Mass: 227.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2
• XLogP3: 2